Cas no 916038-47-6 (Pim-1 kinase inhibitor 8)

Pim-1 kinase inhibitor 8 is a selective small-molecule inhibitor targeting Pim-1 kinase, a serine/threonine kinase implicated in cell proliferation, survival, and tumor progression. This compound exhibits high binding affinity and specificity for Pim-1, effectively suppressing its enzymatic activity and downstream signaling pathways. Its well-characterized mechanism of action makes it a valuable tool for investigating Pim-1's role in cancer biology and other diseases. The inhibitor demonstrates favorable biochemical potency and selectivity over related kinases, ensuring reliable experimental outcomes. With consistent batch-to-batch reproducibility and validated activity in cellular assays, it is suited for preclinical research applications, including target validation and drug discovery efforts.
Pim-1 kinase inhibitor 8 structure
Pim-1 kinase inhibitor 8 structure
Product Name:Pim-1 kinase inhibitor 8
CAS No:916038-47-6
MF:C14H17N3O3
MW:275.303083181381
CID:6639635
PubChem ID:17186393
Update Time:2025-06-08

Pim-1 kinase inhibitor 8 Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethyl-2-[2-(4-morpholinyl)-2-oxoethoxy]-3-pyridinecarbonitrile
    • Pim-1 kinase inhibitor 8
    • HY-162006
    • AKOS000421872
    • 916038-47-6
    • CS-0910057
    • 4,6-dimethyl-2-[2-(morpholin-4-yl)-2-oxoethoxy]pyridine-3-carbonitrile
    • STL364967
    • SCHEMBL12284705
    • Inchi: 1S/C14H17N3O3/c1-10-7-11(2)16-14(12(10)8-15)20-9-13(18)17-3-5-19-6-4-17/h7H,3-6,9H2,1-2H3
    • InChI Key: XARGLDJCVPQGEH-UHFFFAOYSA-N
    • SMILES: C1(OCC(N2CCOCC2)=O)=NC(C)=CC(C)=C1C#N

Computed Properties

  • Exact Mass: 275.12699141g/mol
  • Monoisotopic Mass: 275.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 520.7±50.0 °C(Predicted)
  • pka: 1.36±0.30(Predicted)

Pim-1 kinase inhibitor 8 Pricemore >>

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Additional information on Pim-1 kinase inhibitor 8

Pim-1 Kinase Inhibitor 8 (CAS No. 916038-47-6): A Promising Compound in Cancer Research

Pim-1 kinase inhibitor 8 (CAS No. 916038-47-6) is a potent and selective inhibitor of Pim-1 kinase, a serine/threonine kinase that plays a crucial role in various cellular processes, including cell survival, proliferation, and apoptosis. This compound has gained significant attention in recent years due to its potential therapeutic applications, particularly in the treatment of cancer. In this article, we will delve into the chemical properties, biological activities, and recent research findings related to Pim-1 kinase inhibitor 8.

Pim-1 kinase inhibitor 8 is a small molecule that selectively targets Pim-1 kinase with high affinity and specificity. The chemical structure of this compound is characterized by a unique scaffold that allows it to bind effectively to the ATP-binding site of Pim-1 kinase, thereby inhibiting its catalytic activity. This inhibition leads to the downregulation of downstream signaling pathways that are often dysregulated in cancer cells.

Recent studies have highlighted the importance of Pim-1 kinase in various types of cancer. For instance, overexpression of Pim-1 kinase has been observed in several hematological malignancies, such as acute myeloid leukemia (AML) and multiple myeloma (MM). In these cancers, Pim-1 kinase contributes to the survival and proliferation of malignant cells by phosphorylating key substrates involved in cell cycle regulation and apoptosis inhibition. Pim-1 kinase inhibitor 8 has shown promising results in preclinical studies by effectively reducing the viability and proliferation of cancer cells while inducing apoptosis.

In addition to its direct effects on cancer cells, Pim-1 kinase inhibitor 8 has also been investigated for its potential synergistic effects when combined with other anticancer therapies. For example, a study published in the journal Cancer Research demonstrated that the combination of Pim-1 kinase inhibitor 8 with conventional chemotherapeutic agents such as doxorubicin and cisplatin significantly enhanced the antitumor efficacy in both in vitro and in vivo models. This synergistic effect is attributed to the ability of Pim-1 kinase inhibitor 8 to sensitize cancer cells to chemotherapy by disrupting key survival pathways.

The pharmacokinetic properties of Pim-1 kinase inhibitor 8 have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, Pim-1 kinase inhibitor 8 has shown low toxicity in animal models, which is a crucial factor for its potential translation into clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of Pim-1 kinase inhibitor 8 in patients with various types of cancer. Early-phase trials have reported promising results, with several patients showing significant responses to treatment. These findings have generated considerable optimism among researchers and clinicians regarding the potential of Pim-1 kinase inhibitor 8 as a novel therapeutic agent.

In conclusion, Pim-1 kinase inhibitor 8 (CAS No. 916038-47-6) represents a promising compound in the field of cancer research. Its selective inhibition of Pim-1 kinase, combined with its favorable pharmacokinetic properties and low toxicity profile, makes it an attractive candidate for further clinical development. As ongoing research continues to uncover new insights into the role of Pim-1 kinase in cancer biology, the therapeutic potential of Pim-1 kinase inhibitor 8 is likely to expand, offering new hope for patients battling this devastating disease.

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